![molecular formula C9H5Cl2F3 B1632253 1,3-Dichloro-5-(3,3,3-trifluoroprop-1-en-2-yl)benzene CAS No. 864725-22-4](/img/structure/B1632253.png)
1,3-Dichloro-5-(3,3,3-trifluoroprop-1-en-2-yl)benzene
Overview
Description
1,3-Dichloro-5-(3,3,3-trifluoroprop-1-en-2-yl)benzene is a chemical compound with the molecular formula C9H5Cl2F3 . It is also known by other names such as 1,3-dichloro-5-(1-trifluoromethyl-vinyl)-benzene .
Synthesis Analysis
The synthesis of this compound can be achieved through a reaction between 1,3-dichlorobenzene and trifluoropropene . Another method involves a Wittig reaction between 3’,5’-dichloro-2,2,2-trifluorophenethane and Methyl triphenyl phosphonium bromide .Molecular Structure Analysis
The molecular structure of this compound consists of nine carbon atoms, five hydrogen atoms, two chlorine atoms, and three fluorine atoms . The InChI string for this compound is InChI=1S/C9H5Cl2F3/c1-5(9(12,13)14)6-2-7(10)4-8(11)3-6/h2-4H,1H2 .Physical And Chemical Properties Analysis
This compound has a predicted boiling point of 265.6±40.0 °C and a predicted density of 1.373±0.06 g/cm3 . It is also reported to have a larger density of 1.46 g/cm³, a boiling point of 132-134℃, and a melting point of -46℃ .Scientific Research Applications
Synthesis and Molecular Structure
Electrochemical Behavior and Chemiluminescence : The study of electrochemistry and electrogenerated chemiluminescence (ECL) of compounds containing benzene cores and fluorene arms revealed that the electrochemical behaviors can be tuned by the fluorene arms. Such compounds exhibit strong absorption in the UV-vis spectrum and strong blue fluorescence emission, underlining their potential in electrochemical applications (Qi et al., 2016).
Regioselective Synthesis : A method for the synthesis of 1-(2,6-dichloro-4-trifluoromethyl-phenyl)-4-alkyl-1H-[1,2,3]-triazoles was developed, showcasing high regioselectivity in room temperature 1,3-dipolar cycloaddition reactions, which is crucial for creating specific molecular structures for various scientific applications (Hu et al., 2008).
Anion Transport : Benzene derivatives with strong electron-withdrawing substituents like trifluoromethyl and nitro groups have shown up to 789-fold increase in anionophoric activity, indicating their potential in creating efficient ion transport systems (Peng et al., 2016).
Photophysical Properties
Solid-State Fluorescence : Compounds with benzene and trifluoropropenyl groups were synthesized and shown to exhibit violet fluorescence in the solid state. The study underlines the influence of the fluorine atoms on extending the HOMOs and LUMOs and narrowing the HOMO-LUMO gaps, which is essential for applications in optoelectronics and material sciences (Shimizu et al., 2011).
Solvent-Dependent Molecular Aggregation : Studies on benzene derivatives in different solvents revealed that the molecular aggregation, influencing fluorescence properties, is significantly affected by solvent polarity and the structure of substituent groups. This insight is crucial for developing materials with tailored photophysical properties (Matwijczuk et al., 2016).
Safety and Hazards
properties
IUPAC Name |
1,3-dichloro-5-(3,3,3-trifluoroprop-1-en-2-yl)benzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5Cl2F3/c1-5(9(12,13)14)6-2-7(10)4-8(11)3-6/h2-4H,1H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UYBQBUZXULIDMQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=C(C1=CC(=CC(=C1)Cl)Cl)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5Cl2F3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20631118 | |
Record name | 1,3-Dichloro-5-(3,3,3-trifluoroprop-1-en-2-yl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20631118 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
864725-22-4 | |
Record name | 1,3-Dichloro-5-(3,3,3-trifluoroprop-1-en-2-yl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20631118 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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